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For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and standardized protocols for the solid-
phase extraction (SPE) of morphine and its primary metabolites, morphine-3-glucuronide
(M3G) and morphine-6-glucuronide (M6G), from biological matrices such as plasma and urine.
The methodologies outlined are essential for accurate quantification in clinical research,
forensic toxicology, and pharmaceutical development.

Introduction

Morphine is a potent opioid analgesic that is extensively metabolized in the body, primarily to
M3G and M6G. Accurate measurement of these compounds is critical for pharmacokinetic
studies, pain management monitoring, and in forensic investigations. Solid-phase extraction is
a widely used technique for the cleanup and concentration of these analytes from complex
biological samples prior to analysis by methods such as liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The choice of SPE sorbent and protocol is crucial for achieving high
recovery and minimizing matrix effects. This document details protocols using mixed-mode
cation exchange and polymeric reversed-phase sorbents.

Data Presentation: Quantitative Performance of SPE
Protocols
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The following tables summarize the quantitative data from various studies on the solid-phase

extraction of morphine and its metabolites, providing a comparative overview of their
performance.

Table 1: Recovery Data for Morphine and its Metabolites using Various SPE Sorbents
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. Average L
Analyte SPE Sorbent Matrix Citation
Recovery (%)
) Oasis MCX )
Morphine ) Porcine Plasma >90 [1]
MElution Plate
Morphine-3- )
) Oasis MCX )
glucuronide ] Porcine Plasma ~77-90 [2][1]
MElution Plate
(M3G)
Morphine-6- )
] Oasis MCX ]
glucuronide ) Porcine Plasma ~77-90 [2][1]
MElution Plate
(M6G)
) Oasis MCX )
6-acetylmorphine ] Porcine Plasma >90 [2][1]
MElution Plate
Morphine Bond Elut Certify  Human Plasma 96.4
) Chromabond
Morphine Plasma 93.1 [3]
C18
6-
Chromabond
monoacetylmorp Plasma 68.0 [3]
_ C18
hine
] Chromabond
Codeine Plasma 77.0 [3]
C18
) ) Chromabond
Dihydrocodeine Plasma 67.9 [3]
C18
. Postmortem -
Morphine C18 Sep-Pak Not specified [4]
Blood
Morphine Reversed Phase Plasma 85 [5]
Codeine Reversed Phase Plasma 80 [5]

Table 2: Limits of Quantification (LOQ) and Detection (LOD) for Morphine and its Metabolites
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SPE ) LOQ LOD L
Analyte Matrix Citation
Sorbent (ng/mL) (ng/mL)
) Oasis MCX Porcine
Morphine ) 0.1-0.25 - [1]
pElution Plate  Plasma
Morphine-3- ) )
) Oasis MCX Porcine
glucuronide ) 0.1-0.25 - [2][1]
pElution Plate  Plasma
(M3G)
Morphine-6- ) )
] Oasis MCX Porcine
glucuronide ] 0.1-0.25 - [2][1]
pElution Plate  Plasma
(M6G)
) Bond Elut Human
Morphine ] 0.5 0.1
Certify Plasma
) Postmortem
Morphine C18 Sep-Pak - 10 [4]
Blood
Morphine-3- )
) Sep-Pak light
glucuronide Serum - - [6]
C18
(M3G)
Morphine-6- ]
] Sep-Pak light
glucuronide Serum - - [6]
C18
(M6G)
) APCI-LC-MS _
Morphine Body Fluids - 0.1 [7]
Method
6-
APCI-LC-MS _
monoacetylm Body Fluids - 0.5 [7]
_ Method
orphine
Morphine-3-
_ APCI-LC-MS _
glucuronide Body Fluids - 1 [7]
Method
(M3G)
Morphine-6-
. APCI-LC-MS _
glucuronide Body Fluids - 1 [7]
Method
(M6G)
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Experimental Protocols

Protocol 1: Mixed-Mode Cation Exchange SPE (Oasis
MCX) for Plasma

This protocol is designed for the extraction of morphine and its metabolites from plasma
samples using a mixed-mode cation exchange sorbent, which utilizes both reversed-phase and
ion-exchange mechanisms for enhanced selectivity.[2][1]

Materials:

e Oasis MCX uElution 96-well Plate or Cartridges
o Methanol (MeOH)

e 2% Formic Acid in Water

e 5% Ammonium Hydroxide in Methanol

e Centrifuge or vacuum manifold

o Collection plate or tubes

Procedure:

Sample Pre-treatment: Dilute 100 pL of plasma with 100 pL of 4% H3PO4.[8]

» Conditioning: Condition the SPE plate/cartridge with 1 mL of methanol followed by 1 mL of
2% formic acid in water.

e Loading: Load the pre-treated sample onto the conditioned SPE plate/cartridge.
e Washing:
o Wash with 1 mL of 2% formic acid in water.

o Wash with 1 mL of methanol.
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» Elution: Elute the analytes with 2 x 750 puL of 5% ammonium hydroxide in methanol into a
collection plate. For analytes sensitive to high pH, such as 6-acetylmorphine, collect the
eluate into a plate containing 3% HCOOH in CH30OH to neutralize the basic elution solvent.

[2]

e Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen.
Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., water or mobile
phase).[2]

Protocol 2: Polymeric Reversed-Phase SPE for Urine
(with Hydrolysis)

This protocol is suitable for the extraction of total morphine (free and glucuronidated) from urine
samples. It includes an enzymatic hydrolysis step to cleave the glucuronide conjugates.

Materials:

Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB)
e [B-glucuronidase enzyme

¢ Phosphate buffer (pH 6.8)

o Methanol (MeOH)

» Deionized water

» Elution solvent (e.g., Methanol with 2% Acetic Acid)

e Centrifuge or vacuum manifold

» Collection tubes

Procedure:

e Enzymatic Hydrolysis: To 1 mL of urine, add an appropriate amount of 3-glucuronidase in
phosphate buffer (pH 6.8). Incubate the mixture (e.g., at 60°C for 3 hours) to ensure
complete hydrolysis of the glucuronide metabolites.[9][10]
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Sample Pre-treatment: After hydrolysis, centrifuge the sample to pellet any precipitate.

Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of
deionized water.

Loading: Load the supernatant from the hydrolyzed sample onto the conditioned SPE
cartridge.

Washing: Wash the cartridge with 1 mL of deionized water to remove polar interferences. A
subsequent wash with a weak organic solvent (e.g., 5% methanol in water) can be
performed to remove less polar interferences.

Elution: Elute the analytes with 1 mL of the elution solvent (e.g., Methanol with 2% Acetic
Acid) into a collection tube.

Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen.
Reconstitute the residue in a suitable solvent for analysis.

Mandatory Visualization
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Caption: General workflow for solid-phase extraction of morphine metabolites.
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Caption: Logical phases of the solid-phase extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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